8-Tert-butyl-10-ethyl-11-oxa-3,8-diazaspiro[5.5]undecane

• Molecular Formula: C14H28N2O
• Molecular Weight: 240.38 g/mol
• IUPAC Name: 4-tert-butyl-2-ethyl-1-oxa-4,9-diazaspiro[5.5]undecane
• InChI: InChI=1S/C14H28N2O/c1-5-12-10-16(13(2,3)4)11-14(17-12)6-8-15-9-7-14/h12,15H,5-11H2,1-4H3
• InChI Key: JJOWSWATMLWROY-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CC2(O1)CCNCC2)C(C)(C)C

Description

8-Tert-butyl-10-ethyl-11-oxa-3,8-diazaspiro[5.5]undecane is a useful research compound. Its molecular formula is C14H28N2O and its molecular weight is 240.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tert-butyl 8-tert-butyl-10-ethyl-11-oxa-3,8-diazaspiro[5.5]undecane-3-carboxylate (530 mg, 1.56 mmol) was dissolved in dichloromethane and treated with a solution of HCl in dioxane (8.0 mL of 4 M, 33 mmol) and stirred for 15 min. The reaction mixture was diluted with dichloromethane and washed with 1:1 saturated NaHCO3/1 M NaOH. The organic layer was dried over Na2SO4, filtered and concentrated to provide 8-tert-butyl-10-ethyl-11-oxa-3,8-diazaspiro[5.5]undecane (390 mg, 99%) as an oily solid. ESI-MS m/z calc. 240.2. found 241.3 (M+1)+; Retention time: 0.21 minutes (3 min run).